Cas no 1368194-55-1 (5-Aminoisothiazole-3-carbonitrile)

• Product Name: 5-Aminoisothiazole-3-carbonitrile
• CAS No: 1368194-55-1
• MF: C₄H₃N₃S
• MW: 125.151718378067
• CID: 4820500
• Update Time: 2025-10-15

5-Aminoisothiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisothiazole-3-carbonitrile

• Inchi： 1S/C4H3N3S/c5-2-3-1-4(6)8-7-3/h1H,6H2
• InChI Key： NDUYEXNOSKJZOA-UHFFFAOYSA-N
• SMILES： S1C(=CC(C#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• XLogP3: 0.7
• Topological Polar Surface Area: 90.9

Additional information on 5-Aminoisothiazole-3-carbonitrile

Introduction to 5-Aminoisothiazole-3-carbonitrile (CAS No. 1368194-55-1)

5-Aminoisothiazole-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1368194-55-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 5-Aminoisothiazole-3-carbonitrile, particularly the presence of both an amine and a nitrile group, make it a versatile scaffold for synthesizing novel bioactive molecules.

The isothiazole core in 5-Aminoisothiazole-3-carbonitrile is a key pharmacophore that contributes to its unique chemical and biological properties. Isothiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a nitrile group at the 3-position and an amine group at the 5-position further enhances its potential as a lead compound in drug discovery. The nitrile group can serve as a proton acceptor, increasing the compound's solubility and bioavailability, while the amine group provides a site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules.

In recent years, there has been growing interest in the development of novel therapeutic agents based on isothiazole derivatives. Research has demonstrated that modifications to the isothiazole ring can significantly alter its biological activity. For instance, studies have shown that substituents at the 2- and 4-positions can influence the compound's interaction with biological targets. The specific arrangement of functional groups in 5-Aminoisothiazole-3-carbonitrile makes it an attractive candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of 5-Aminoisothiazole-3-carbonitrile is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an amine and a nitrile group allows for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and cyclizations. These reactions can be tailored to produce derivatives with enhanced biological activity or improved pharmacokinetic properties. Such flexibility makes 5-Aminoisothiazole-3-carbonitrile a valuable building block in synthetic chemistry.

Recent advancements in computational chemistry have also highlighted the importance of 5-Aminoisothiazole-3-carbonitrile in drug discovery. Molecular modeling studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions are critical for understanding its potential therapeutic effects and for designing more effective derivatives. By leveraging computational methods, researchers can predict the binding affinity and mechanism of action of 5-Aminoisothiazole-3-carbonitrile, accelerating the drug development process.

The synthesis of 5-Aminoisothiazole-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between thioamides and nitriles, followed by cyclization under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for bioactivity.

Biological evaluation of 5-Aminoisothiazole-3-carbonitrile has revealed promising results in several disease models. Studies have demonstrated its efficacy against bacterial infections, where it acts as a potent inhibitor of bacterial growth by interfering with essential metabolic pathways. Additionally, preclinical studies suggest that this compound may have anti-inflammatory properties, making it relevant for treating chronic inflammatory diseases such as rheumatoid arthritis.

The anticancer potential of 5-Aminoisothiazole-3-carbonitrile has also been explored extensively. Research indicates that it can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. These findings highlight its potential as a chemotherapeutic agent or as part of combination therapy regimens.

The future prospects for 5-Aminoisothiazole-3-carbonitrile are vast, with ongoing research focusing on optimizing its synthesis, exploring new derivatives, and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel drugs based on this promising scaffold.

In conclusion, 5-Aminoisothiazole-3-carbonitrile (CAS No. 1368194-55-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential as an intermediate in drug synthesis and its demonstrated efficacy against various diseases make it a compelling candidate for further research and development.